Cas no 96426-62-9 (Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride)
96426-62-9 structure
Product Name:Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride
CAS No:96426-62-9
MF:C17H36ClNOS
MW:337.991843223572
CID:734679
PubChem ID:71331452
Update Time:2025-04-19
Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride
- S-dodecyl 2-amino-3-methylbutanethioate,hydrochloride
- S-Dodecyl 2-amino-3-methylbutanethioate--hydrogen chloride (1/1)
- DTXSID40760035
- 96426-62-9
-
- Inchi: 1S/C17H35NOS.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;/h15-16H,4-14,18H2,1-3H3;1H
- InChI Key: NUNFBAQQKVUPBR-UHFFFAOYSA-N
- SMILES: Cl.S(C(C(C(C)C)N)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 337.2206136g/mol
- Monoisotopic Mass: 337.2206136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 231
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.4Ų
Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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